Cas no 189302-44-1 (1-Hexadecanol, 3,7,11,15-tetramethyl-, (7R,11R)-)

• Product Name: 1-Hexadecanol, 3,7,11,15-tetramethyl-, (7R,11R)-
• CAS No: 189302-44-1
• MF: C₂₀H₄₂O
• MW: 298.546886920929
• CID: 1382939
• PubChem ID: 468704
• Update Time: 2025-04-20

1-Hexadecanol, 3,7,11,15-tetramethyl-, (7R,11R)- Chemical and Physical Properties

Names and Identifiers

• 1-Hexadecanol, 3,7,11,15-tetramethyl-, (7R,11R)-
• (7R,11R)-3,7,11,15-tetramethylhexadecan-1-ol
• (7R,11R)-Phytanol
• DTXSID30332846
• Phytanol
• PD166792
• 3,7R,11R,15-tetramethylhexadecan-1-ol
• SCHEMBL2735604
• LMPR0104010006
• 189302-44-1

• Inchi： 1S/C20H42O/c1-17(2)9-6-10-18(3)11-7-12-19(4)13-8-14-20(5)15-16-21/h17-21H,6-16H2,1-5H3/t18-,19-,20?/m1/s1
• InChI Key： AJAKLDUGVSKVDG-LEAGNCFPSA-N
• SMILES： OCCC(C)CCC[C@H](C)CCC[C@H](C)CCCC(C)C

Computed Properties

• Exact Mass: 298.32376
• Monoisotopic Mass: 298.324
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23